(3-Ethoxy-5-formylphenyl)boronic acid
Overview
Description
“(3-Ethoxy-5-formylphenyl)boronic acid” is a type of boronic acid derivative . It has the empirical formula C9H11BO3 and a molecular weight of 177.99 . It may contain varying amounts of anhydride .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, boronic acids are generally synthesized through various methods. For instance, one method involves the reaction of an aryl halide with a boron compound .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C9H11BO3 . Its average mass is 193.992 Da and its monoisotopic mass is 194.075043 Da .
Chemical Reactions Analysis
Boronic acids, including “this compound”, are commonly used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction is known for its mild and functional group tolerant conditions .
Physical And Chemical Properties Analysis
“this compound” has a melting point of 204-210°C . Its predicted boiling point is 410.3±55.0 °C and its predicted density is 1.21±0.1 g/cm3 . The compound is typically stored in a sealed, dry environment at 2-8°C .
Scientific Research Applications
1. Specific Reduction of Fructose in Food Matrices
(Pietsch & Richter, 2016) explored boronic acids, including variants like (3-Ethoxy-5-formylphenyl)boronic acid, for the specific reduction of fructose in food matrices such as fruit juice. They studied how boronic acids form esters with diol structures, demonstrating the potential for selective fructose binding and reduction in acidic media.
2. Photophysical Properties
(Muddapur et al., 2016) investigated the photophysical properties of 3-Methoxyphenyl boronic acid (3MPBA), which is structurally similar to this compound. The study focused on solvatochromic shifts and quantum yields in various solvents, revealing significant insights into the molecule's behavior in different environments.
3. Formation of Tetraarylpentaborates
(Nishihara, Nara, & Osakada, 2002) detailed the formation of tetraarylpentaborates from the reaction of arylboronic acids, including this compound, with an aryloxorhodium complex. This research highlights the compound's role in creating new cationic rhodium complexes, indicating its potential in inorganic chemistry and material science.
4. Diol and Carbohydrate Recognition
(Mulla, Agard, & Basu, 2004) studied various boronic acids for their ability to bind diols, suggesting a role for appropriately functionalized electron-deficient boronic acids, like this compound, in diol and carbohydrate recognition.
5. Fluorescence Quenching Studies
(Geethanjali et al., 2015) conducted fluorescence quenching studies of boronic acid derivatives in alcohols, which can be relevant for understanding the photophysical behavior of this compound in similar environments.
6. Selective Fluorescent Chemosensors
(Huang et al., 2012) summarized recent progress in boronic acid sensors for biological substances, highlighting the potential of this compound in creating selective fluorescent chemosensors for carbohydrates and other bioactive substances.
7. Organic Synthesis Applications
8. Catalysis and Enantioselective Reactions
(Hashimoto, Gálvez, & Maruoka, 2015) reported on boronic acid catalysis for aza-Michael additions, suggesting potential catalytic applications of this compound in organic synthesis.
9. Crystal Engineering
(Cyrański et al., 2012) focused on designing novel boronic acids for crystal engineering. The study of ortho-alkoxyphenylboronic acids, which includes compounds similar to this compound, aimed to create a monomeric structure useful in crystal engineering.
10. Biomedical Applications
(Cambre & Sumerlin, 2011) highlighted the use of boronic acid-containing polymers in biomedical applications, pointing to potential uses of this compound in creating new biomaterials for various medical treatments.
Mechanism of Action
Target of Action
3-Ethoxy-5-formylphenylboronic acid is primarily used as a reagent in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process . The primary targets of 3-Ethoxy-5-formylphenylboronic acid are the organic groups involved in this reaction .
Mode of Action
In the Suzuki-Miyaura coupling reaction, 3-Ethoxy-5-formylphenylboronic acid interacts with its targets through two key steps: oxidative addition and transmetalation . In oxidative addition, palladium is oxidized as it forms a new bond with an electrophilic organic group . In transmetalation, the organoboron group of 3-Ethoxy-5-formylphenylboronic acid is transferred from boron to palladium .
Biochemical Pathways
The Suzuki-Miyaura coupling reaction involving 3-Ethoxy-5-formylphenylboronic acid affects the biochemical pathway of carbon-carbon bond formation . This reaction is widely applied in organic synthesis, leading to the production of various organic compounds .
Result of Action
The molecular effect of 3-Ethoxy-5-formylphenylboronic acid’s action is the formation of new carbon-carbon bonds through the Suzuki-Miyaura coupling reaction . This leads to the synthesis of various organic compounds . The cellular effects would depend on the specific compounds produced in the reaction.
Safety and Hazards
“(3-Ethoxy-5-formylphenyl)boronic acid” is harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Personal protective equipment, including gloves and eye/face protection, should be worn when handling this compound . In case of accidental ingestion or contact with skin or eyes, medical attention should be sought immediately .
properties
IUPAC Name |
(3-ethoxy-5-formylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BO4/c1-2-14-9-4-7(6-11)3-8(5-9)10(12)13/h3-6,12-13H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGWAEFBQEMQRJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)OCC)C=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40584657 | |
Record name | (3-Ethoxy-5-formylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1072952-04-5 | |
Record name | B-(3-Ethoxy-5-formylphenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1072952-04-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3-Ethoxy-5-formylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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